Cas no 828931-70-0 (1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl-)

• Product name: 1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl-
• CAS No: 828931-70-0
• MF: C₁₃H₁₃N₃O₂
• MW: 243.26122
• CID: 680442
• PubChem ID: 71416747

1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[1,2-a]imidazole-5,6-dione, 1-ethyl-2,3-dihydro-2-phenyl-
• 1-ethyl-2-phenyl-2,3-dihydroimidazo[1,2-a]imidazole-5,6-dione
• 828931-70-0
• 1-Ethyl-2-phenyl-2,3-dihydro-1H-imidazo[1,2-a]imidazole-5,6-dione
• DTXSID10836115

• Inchi： InChI=1S/C13H13N3O2/c1-2-15-10(9-6-4-3-5-7-9)8-16-12(18)11(17)14-13(15)16/h3-7,10H,2,8H2,1H3
• InChI Key： NZHPJGJQHPWYLV-UHFFFAOYSA-N
• SMILES： CCN1C(CN2C1=NC(=O)C2=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53Ų